Cas no 1365272-84-9 (Methyl 5-(4-cyanophenyl)-2-fluorobenzoate)

• Product Name: Methyl 5-(4-cyanophenyl)-2-fluorobenzoate
• CAS No: 1365272-84-9
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• CID: 1037702
• PubChem ID: 70699812
• Update Time: 2025-08-04

Methyl 5-(4-cyanophenyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4'-cyano-4-fluoro-[1,1'-biphenyl]-3-carboxylate
• methyl 5-(4-cyanophenyl)-2-fluorobenzoate
• MFCD21609644
• Methyl 4'-cyano-4-fluoro[1,1'-biphenyl]-3-carboxylate
• BS-20769
• 1365272-84-9
• Methyl4'-cyano-4-fluoro-[1,1'-biphenyl]-3-carboxylate
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-cyano-4-fluoro-, methyl ester
• DTXSID30742926
• Methyl 5-(4-cyanophenyl)-2-fluorobenzoate

• MDL： MFCD21609644
• Inchi： 1S/C15H10FNO2/c1-19-15(18)13-8-12(6-7-14(13)16)11-4-2-10(9-17)3-5-11/h2-8H,1H3
• InChI Key： XKZNGXBXWQJUNP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 255.06955672g/mol
• Monoisotopic Mass: 255.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Methyl 5-(4-cyanophenyl)-2-fluorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on Methyl 5-(4-cyanophenyl)-2-fluorobenzoate

Methyl 5-(4-cyanophenyl)-2-fluorobenzoate (CAS No. 1365272-84-9): A Comprehensive Overview

Methyl 5-(4-cyanophenyl)-2-fluorobenzoate, identified by its Chemical Abstracts Service number CAS No. 1365272-84-9, is a fluorinated benzoate derivative with significant potential in the field of pharmaceutical research. This compound, featuring a 4-cyanophenyl substituent and a 2-fluorobenzoyl moiety, has garnered attention due to its unique structural properties and promising biological activities.

The synthesis of Methyl 5-(4-cyanophenyl)-2-fluorobenzoate involves a series of well-orchestrated chemical reactions that highlight the importance of precision and expertise in organic synthesis. The introduction of the fluoro group at the 2-position of the benzoate ring enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further development. Additionally, the presence of the cyanophenyl group introduces a potential site for interaction with biological targets, which is a key consideration in drug design.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced pharmacological properties. The incorporation of fluorine atoms into molecular structures can lead to improved binding affinity, altered metabolic pathways, and increased resistance to degradation. Methyl 5-(4-cyanophenyl)-2-fluorobenzoate exemplifies these benefits, as demonstrated by its application in various preclinical studies aimed at identifying novel therapeutic agents.

One of the most compelling aspects of Methyl 5-(4-cyanophenyl)-2-fluorobenzoate is its potential role in addressing unmet medical needs. Researchers have explored its interactions with enzymes and receptors involved in inflammatory and infectious diseases. Preliminary studies suggest that this compound exhibits inhibitory activity against certain key targets, making it a valuable scaffold for drug discovery efforts. The< strong>fluorobenzoyl moiety, in particular, has been shown to modulate the activity of enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation.

The structural features of Methyl 5-(4-cyanophenyl)-2-fluorobenzoate also make it an interesting candidate for further derivatization. By modifying the substituents on the benzene ring or introducing additional functional groups, chemists can generate a library of compounds with tailored properties. This approach is particularly useful in high-throughput screening campaigns, where large numbers of analogs are rapidly evaluated for biological activity. The< strong>cyanophenyl group provides a versatile platform for such modifications, allowing for the exploration of diverse chemical space.

The pharmacokinetic profile of Methyl 5-(4-cyanophenyl)-2-fluorobenzoate is another area of active investigation. Studies have indicated that fluorinated benzoates exhibit favorable pharmacokinetic properties, including prolonged half-life and reduced clearance rates. These characteristics are advantageous for developing drugs that require less frequent dosing or have a longer duration of action. The< strong>fluoro group's ability to influence metabolic pathways also contributes to these benefits by enhancing stability against enzymatic degradation.

In conclusion, Methyl 5-(4-cyanophenyl)-2-fluorobenzoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers seeking to develop new therapeutic agents. As our understanding of fluorinated compounds continues to grow, compounds like this one are likely to play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.